Cas no 1251545-90-0 (N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide)

• Product Name: N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide
• CAS No: 1251545-90-0
• MF: C₂₆H₂₇N₃O₂
• MW: 413.511486291885
• CID: 5971056
• PubChem ID: 49669540
• Update Time: 2025-05-22

N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide
• 1251545-90-0
• N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-phenethylacetamide
• F5788-0043
• CCG-358280
• AKOS024518526
• VU0520454-1

• Inchi： 1S/C26H27N3O2/c30-25(21-28-18-19-29(26(28)31)24-14-8-3-9-15-24)27(20-23-12-6-2-7-13-23)17-16-22-10-4-1-5-11-22/h1-15H,16-21H2
• InChI Key： INFXMGIXQXLROJ-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CC=C1)CCC1=CC=CC=C1)(=O)CN1C(=O)N(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 413.21
• Monoisotopic Mass: 413.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide

Comprehensive Overview of N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide (CAS No. 1251545-90-0)

N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide (CAS No. 1251545-90-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazolidinone derivatives, which are known for their diverse biological activities. The presence of both benzyl and phenyl groups in its structure enhances its lipophilicity, making it a promising candidate for drug development targeting lipid-rich environments.

In recent years, the scientific community has shown growing interest in imidazolidinone-based compounds due to their role in modulating enzyme activity and receptor interactions. Researchers have explored the potential of CAS No. 1251545-90-0 in areas such as neuropharmacology and anti-inflammatory therapies, where its ability to interact with specific protein targets has been investigated. The compound's acetamide moiety further contributes to its stability and bioavailability, key factors in drug design.

The synthesis of N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide involves multi-step organic reactions, including amide bond formation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and development purposes.

One of the most frequently asked questions about CAS No. 1251545-90-0 relates to its potential therapeutic applications. While preclinical studies are ongoing, preliminary data suggest that this compound may exhibit modulatory effects on cellular signaling pathways. Its phenylimidazolidinone core is structurally similar to known pharmacophores, hinting at possible applications in central nervous system disorders or metabolic diseases. However, further clinical validation is required to substantiate these hypotheses.

From a commercial perspective, N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide is primarily utilized by pharmaceutical research laboratories and academic institutions. Its demand has increased in parallel with the rising focus on small molecule drug discovery and precision medicine. The compound's unique chemical properties make it a valuable tool for structure-activity relationship studies and lead optimization in medicinal chemistry.

Environmental and safety considerations for handling CAS No. 1251545-90-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended during its manipulation. Researchers often inquire about its storage conditions, which typically involve protection from light and moisture at controlled temperatures.

The future research directions for this compound may include exploring its isosteric replacements or derivatization to enhance its pharmacological profile. With the increasing adoption of computational chemistry and AI-assisted drug design, molecular modeling of 1251545-90-0 could provide valuable insights into its binding modes and potential off-target effects. Such approaches align with current trends in rational drug design and high-throughput screening technologies.

In summary, N-benzyl-2-(2-oxo-3-phenylimidazolidin-1-yl)-N-(2-phenylethyl)acetamide represents an intriguing chemical entity with multifaceted research applications. Its structural complexity and functional group arrangement offer numerous possibilities for medicinal chemistry optimization and biological target exploration. As scientific understanding of imidazolidinone pharmacology continues to evolve, this compound may emerge as a key player in developing novel therapeutic agents for various health conditions.